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Compound of Interest

Compound Name: Fluroxypyr-13C2

Cat. No.: B12396418 Get Quote

Technical Guide: Fluroxypyr-13C2 for
Quantitative Analysis
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fluroxypyr-13C2, a stable isotope-

labeled internal standard essential for the accurate quantification of the herbicide Fluroxypyr in

various matrices. This document outlines the certificate of analysis, supplier information, and

detailed experimental protocols for its use in liquid chromatography-tandem mass spectrometry

(LC-MS/MS) applications.

Certificate of Analysis and Supplier Information
Fluroxypyr-13C2 is available from several reputable suppliers of analytical reference

standards. While the exact specifications may vary between batches and suppliers, a typical

Certificate of Analysis (CoA) will provide the following key quantitative data.

Table 1: Representative Quantitative Data for Fluroxypyr-13C2 from a Certificate of Analysis
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Parameter Specification Analytical Method

Chemical Purity ≥98% HPLC, LC-MS/MS

Isotopic Purity ≥99 atom % 13C Mass Spectrometry

Chemical Identity Conforms to structure 1H-NMR, Mass Spectrometry

Concentration (if sold in

solution)
Nominal value ± 5% Gravimetric, LC-MS/MS

Residual Solvents As per USP <467> Headspace GC-MS

Appearance White to off-white solid Visual Inspection

Storage Condition -20°C N/A

Key Suppliers:

LGC Standards: A supplier of reference materials, LGC offers Fluroxypyr and its isotopically

labeled analogues. While a direct CoA for Fluroxypyr-13C2 was not publicly available, they

provide a CoA for the related standard, Fluroxypyr-d2,13C2, which indicates a purity of >95%

by HPLC.[1]

MedChemExpress: This supplier lists Fluroxypyr-13C2 and notes its application as an

internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[2] They recommend

consulting the Certificate of Analysis for specific storage conditions.

Experimental Protocol: Quantitative Analysis of
Fluroxypyr using Fluroxypyr-13C2 Internal Standard
by LC-MS/MS
This section details a standard workflow for the quantification of Fluroxypyr in a given matrix

(e.g., soil, water, agricultural products) using Fluroxypyr-13C2 as an internal standard.

Materials and Reagents
Fluroxypyr analytical standard
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Fluroxypyr-13C2 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

QuEChERS extraction salts and cleanup tubes (or equivalent solid-phase extraction

cartridges)

Sample Preparation (QuEChERS Method)
The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a common

and effective technique for extracting pesticides from various sample matrices.

Homogenization: Homogenize the sample (e.g., 10 g of fruit or soil) to ensure uniformity.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salt packet (commonly containing magnesium

sulfate, sodium chloride, and sodium citrate).

Shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

Cleanup (Dispersive Solid-Phase Extraction):

Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE cleanup tube

containing primary secondary amine (PSA) sorbent and magnesium sulfate.

Vortex for 30 seconds.
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Final Centrifugation: Centrifuge at high speed for 5 minutes.

Internal Standard Spiking: Transfer the final supernatant to a clean vial and add a known

concentration of Fluroxypyr-13C2 internal standard.

Dilution: Dilute the sample as necessary with the initial mobile phase conditions for LC-

MS/MS analysis.

LC-MS/MS Analysis
The following are typical starting conditions for the analysis of Fluroxypyr. Method optimization

is recommended for specific instrumentation and matrices.

Table 2: LC-MS/MS Parameters for Fluroxypyr Analysis
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Parameter Condition

LC System Agilent 1100 HPLC or equivalent

Column
Zorbax SB-C8 (4.6 mm x 75 mm, 3.5 µm) or

equivalent reversed-phase column

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

Start at 5-10% B, ramp to 95% B over 8

minutes, hold for 2 minutes, return to initial

conditions and equilibrate.

Flow Rate 0.4 - 0.6 mL/min

Injection Volume 5 - 10 µL

Column Temperature 40°C

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Negative

MRM Transitions
Fluroxypyr: Precursor Ion (m/z) → Product Ion

(m/z) (specific transitions to be optimized)

Fluroxypyr-13C2: Precursor Ion (m/z) →

Product Ion (m/z) (specific transitions to be

optimized)

Ion Source Parameters
Capillary Voltage, Gas Flow, Temperature to be

optimized for the specific instrument.

Data Analysis
Quantification is performed by creating a calibration curve of the peak area ratio of the

Fluroxypyr analyte to the Fluroxypyr-13C2 internal standard versus the concentration of the

Fluroxypyr calibration standards. The concentration of Fluroxypyr in the unknown samples is

then calculated from this curve.
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Diagrams
Workflow for Acquiring and Using Fluroxypyr-13C2

Supplier Selection and Procurement

Standard Preparation

Sample Analysis

Data Processing and Reporting

Identify Suppliers
(e.g., LGC, MedChemExpress)

Review Certificate of Analysis
(Purity, Isotopic Enrichment)

Procure Fluroxypyr-13C2

Prepare Internal Standard
Stock Solution

Prepare Working Standard
Solutions

Spike with Fluroxypyr-13C2
Internal Standard

Sample Preparation
(e.g., QuEChERS)
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Generate Calibration Curve

Quantify Analyte in Samples

Generate Report
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Click to download full resolution via product page

Workflow for the procurement and use of Fluroxypyr-13C2 as an internal standard.

Signaling Pathway (Illustrative for Herbicide Action)
While Fluroxypyr-13C2 itself is an analytical tool, the parent compound, Fluroxypyr, acts as a

synthetic auxin herbicide. The following diagram illustrates a simplified signaling pathway of

natural auxin, which synthetic auxins like Fluroxypyr mimic to induce herbicidal effects.

Auxin / Fluroxypyr

TIR1/AFB Receptor

Binds to

Aux/IAA Repressor

Targets for Degradation

Auxin Response Factor (ARF)

Represses

Auxin-Responsive Gene Expression

Activates

Uncontrolled Growth & Plant Death

Leads to
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Simplified auxin signaling pathway mimicked by Fluroxypyr.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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